Cas no 3989-75-1 (Vat Brown 5)

• Product Name: Vat Brown 5
• CAS No: 3989-75-1
• MF: C₂₄H₁₂O₂S₂
• MW: 396.480883598328
• CID: 84906
• PubChem ID: 77608
• Update Time: 2025-04-18

Vat Brown 5 Chemical and Physical Properties

Names and Identifiers

• Vat Brown 5
• (2E)-1H,1'H-2,2'-binaphtho[2,1-b]thiophene-1,1'-dione
• 2-(1-oxonaphtho[2,1-b]thiophen-2(1H)-ylidene)naphtho[2,1-b]thiophen-1(2H)-one
• C.I. 73410
• C.I. Vat Brown 5
• 3989-75-1
• NS00048852
• 2-(1-oxobenzo[e][1]benzothiol-2-ylidene)benzo[e][1]benzothiol-1-one

• Inchi： 1S/C24H12O2S2/c25-21-19-15-7-3-1-5-13(15)9-11-17(19)27-23(21)24-22(26)20-16-8-4-2-6-14(16)10-12-18(20)28-24/h1-12H
• InChI Key： RNJIWICOCATEFH-UHFFFAOYSA-N
• SMILES： S1C2=CC=C3C=CC=CC3=C2C(C1=C1C(C2C(=CC=C3C=CC=CC=23)S1)=O)=O

Computed Properties

• Exact Mass: 396.02800
• Monoisotopic Mass: 396.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 6.6

Experimental Properties

• Density: 1.523
• Boiling Point: 575.7°C at 760 mmHg
• Flash Point: 248.3°C
• Refractive Index: 1.863
• PSA: 84.74000
• LogP: 6.48160